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Compound of Interest

Compound Name: 5-Chlorosalicylaldehyde

Cat. No.: B124248

Technical Support Center: 5-
Chlorosalicylaldehyde

This guide provides essential information on the stability and proper storage of 5-
Chlorosalicylaldehyde for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQSs)

Q1: What are the recommended storage conditions for 5-Chlorosalicylaldehyde?

Al: To ensure its stability, 5-Chlorosalicylaldehyde should be stored in a tightly closed
container in a dry, cool, and well-ventilated place.[1] Several sources recommend storing it at
room temperature, sealed in a dry environment, and kept in a dark place to prevent
degradation.[2][3][4] For long-term stability, storing under an inert atmosphere, such as argon,
is also advised.[1][5]

Q2: How stable is 5-Chlorosalicylaldehyde?

A2: 5-Chlorosalicylaldehyde is considered stable under recommended storage conditions.[6]
However, it is sensitive to air and light, which can lead to degradation over time.[3][7] It is also
reactive and can undergo oxidation and condensation reactions.[8]

Q3: My 5-Chlorosalicylaldehyde has changed color. Is it still usable?
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A3: 5-Chlorosalicylaldehyde typically appears as a white to pale yellow or light brown
crystalline powder or solid.[3][7][8][9] A change in color, such as darkening, may indicate
oxidation or degradation. While a slight yellow tint is common, significant color change
suggests the compound's purity may be compromised. It is recommended to verify the purity of
the material using appropriate analytical techniques (e.g., NMR, GC) before use in sensitive
applications.

Q4: What substances are incompatible with 5-Chlorosalicylaldehyde?

A4: You should avoid storing or mixing 5-Chlorosalicylaldehyde with strong oxidizing agents
and strong bases, as these can cause hazardous reactions.[1][6]

Q5: What are the key safety precautions for handling 5-Chlorosalicylaldehyde?

A5: When handling this compound, it is crucial to work in a well-ventilated area and use
personal protective equipment, including safety glasses with side-shields, gloves, and a lab
coat.[1][6] Avoid breathing in dust, fumes, or vapors and prevent contact with skin and eyes.[1]
[6] It is known to cause skin and serious eye irritation and may cause respiratory irritation.[1][6]
[10] After handling, wash your hands and any exposed skin thoroughly.[1]

Q6: What are the signs of degradation | should watch for?

A6: Signs of degradation can include a significant darkening of the material from its typical
white or pale yellow color, a change in its physical form, or the presence of an unusual odor. If
you suspect degradation, it is best to re-analyze the compound for purity before proceeding
with your experiments.

Q7: In which solvents is 5-Chlorosalicylaldehyde soluble?

A7: 5-Chlorosalicylaldehyde has limited solubility in water.[1][8][11] It is soluble in organic
solvents such as ethanol and ether.[3][7][8]

Summary of Properties and Storage Conditions
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Property Data Citations
CAS Number 635-93-8 [211819112]
Molecular Formula C7HsCIO2 [8][9][11][12]

Appearance

White to pale yellow or light

brown crystalline powder/solid.

[317]81e]

Melting Point

99-104 °C

[213][41[7]

Storage Temperature

Room Temperature

[21(31(4]

Storage Conditions

Keep in a dark, dry, cool, well-
ventilated place.[1][2] Store
sealed under an inert

atmosphere.[1]

[1](2]

Solubility

Water:
Limited/InsolubleOrganic:

Soluble in ethanol, ether

[11(3][8][11]

Incompatible Materials

Strong oxidizing agents,

Strong bases

[1](6]

Experimental Protocols

Detailed experimental protocols for specific stability-indicating assays of 5-

Chlorosalicylaldehyde are not available in the general literature. However, a standard

approach to assess the purity and stability of a reagent involves techniques such as:

¢ Gas Chromatography (GC): To determine the purity of the compound and identify the

presence of any volatile impurities or degradation products.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the chemical structure and

identify any structural changes or impurities.

¢ Melting Point Analysis: A broadened or depressed melting point range compared to the

reference value can indicate the presence of impurities.
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Troubleshooting Guide for Suspected Degradation

If you encounter unexpected results in your experiments and suspect that the stability of your
5-Chlorosalicylaldehyde may be the cause, the following workflow can help you troubleshoot
the issue.
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Proceed with Caution
(Consider purification if critical)

Suspected Degradation of
5-Chlorosalicylaldehyde

Y

Visually Inspect Compound:
- Color (darkened?)
- Consistency (clumped?)

Appearance Normal?

Review Storage Conditions:
- Tightly sealed?
- Dark place?
- Inert atmosphere?

No
Storage Conditions Correct?
No Yes
\ /
Perform Purity Analysis:
Correct Storage Practices - GC/MS
and Re-evaluate - NMR
- Melting Point

Purity Below
Acceptable Limit?

Reagent is Likely Stable.
Troubleshoot Other
Experimental Parameters.

Discard Reagent and
Acquire New Stock

Click to download full resolution via product page

Caption: Troubleshooting workflow for suspected 5-Chlorosalicylaldehyde degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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